Conformer A

• IUPAC Name: 2,2-dimethyl-5-phenyl-1H-1,4-benzodiazepin-3-one
• InChI: InChI=1S/C17H16N2O/c1-17(2)16(20)18-15(12-8-4-3-5-9-12)13-10-6-7-11-14(13)19-17/h3-11,19H,1-2H3
• InChI Key: XFGLBBQXQQOWGO-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(=O)N=C(C2=CC=CC=C2N1)C3=CC=CC=C3)C
• Molecular Formula: C17H16N2O
• DSSTOX Substance ID: DTXSID50321752
• Molecular Weight: 264.32 g/mol
• CAS RN: 88629-08-7

Description

Conformer A is a highly researched compound that has been studied for its potential applications in various fields such as medicine, agriculture, and industry. It is a complex molecule that has unique properties that make it an interesting subject of study.

Scientific Research Applications

1. Applications in Density Functional Theory-Based pKa Prediction

Conformer A plays a crucial role in the conformational flexibility of molecules, which is pivotal in micro- and macro-pKa predictions. The density functional theory-based pKa predictor, Jaguar pKa, explicitly acts on multiple conformations. This approach is particularly beneficial in researching large, flexible organic molecules with diverse functional groups, including drug-like molecules. The ability to handle multiple conformations leads to high accuracy in predicting pKa values, even distinguishing stereoisomers with slightly different pKa values (Bochevarov et al., 2016).

2. Role in Molecular Dynamics Simulation in Biomedicine

Conformer A is significant in molecular dynamics (MD) simulations, especially in understanding the conformational transitions of proteins due to mutations or ligand binding/unbinding. MD simulations provide atomic-level insights into protein structure and interactions, crucial for biomedical research. This technology aids in predicting the effects of mutations on protein structures, thereby guiding experimental studies and advancing our understanding of protein-related diseases (Xiaodong Wu et al., 2022).

3. Insights into β-Amyloid Forming Peptides

Understanding the conformational dynamics of β-amyloid forming peptides is essential for addressing neurological disorders. Computational models, including molecular dynamics simulation and machine learning, are used to study these peptides' folding and interactions. Conformer A's role in this research is crucial for developing targeted therapies for neurological disorders like Alzheimer’s disease (Konda Mani Saravanan et al., 2020).

4. Application in Silk-Enabled Conformal Bioelectronics

Conformer A is instrumental in the development of silk-supported bioelectronics for biomedical diagnosis and therapies of neurological disorders. These conformal soft bioelectrodes, integrated with multiple functions, are pivotal for neurophysiological applications in clinical and research settings. They offer biocompatible coupling with cortical surfaces and enable efficient monitoring and decoding of neural activities (Zhifeng Shi et al., 2019).

5. Magnetism-Controllable Catalytic Activity of DNAzyme

The conformation-dependent endonuclease activity of DNAzyme can be controlled by Conformer A through magnetic fields. This approach allows for reversible regulation of enzyme activity, which is significant in scientific research, especially in studying conformation-dependent polymers like DNAzymes and peptides (Wenxing Li et al., 2022).